5-[(6R)-6-(2-hydroxypropan-2-yl)-5,6-dihydrofuro[3,2-f][1]benzofuran-2-yl]benzene-1,3-diol
5-[(6R)-6-(2-hydroxypropan-2-yl)-5,6-dihydrofuro[3,2-f][1]benzofuran-2-yl]benzene-1,3-diol
Moracin O is a member of benzofurans.
Moracin O is a natural product found in Morus lhou, Morus cathayana, and Morus alba with data available.
Moracin O is a natural product found in Morus lhou, Morus cathayana, and Morus alba with data available.
Brand Name:
Vulcanchem
CAS No.:
123702-97-6
VCID:
VC21336198
InChI:
InChI=1S/C19H18O5/c1-19(2,22)18-7-11-3-10-6-15(23-16(10)9-17(11)24-18)12-4-13(20)8-14(21)5-12/h3-6,8-9,18,20-22H,7H2,1-2H3
SMILES:
CC(C)(C1CC2=C(O1)C=C3C(=C2)C=C(O3)C4=CC(=CC(=C4)O)O)O
Molecular Formula:
C19H18O5
Molecular Weight:
326.3 g/mol
5-[(6R)-6-(2-hydroxypropan-2-yl)-5,6-dihydrofuro[3,2-f][1]benzofuran-2-yl]benzene-1,3-diol
CAS No.: 123702-97-6
Cat. No.: VC21336198
Molecular Formula: C19H18O5
Molecular Weight: 326.3 g/mol
* For research use only. Not for human or veterinary use.
Specification
| Description | Moracin O is a member of benzofurans. Moracin O is a natural product found in Morus lhou, Morus cathayana, and Morus alba with data available. |
|---|---|
| CAS No. | 123702-97-6 |
| Molecular Formula | C19H18O5 |
| Molecular Weight | 326.3 g/mol |
| IUPAC Name | 5-[6-(2-hydroxypropan-2-yl)-5,6-dihydrofuro[3,2-f][1]benzofuran-2-yl]benzene-1,3-diol |
| Standard InChI | InChI=1S/C19H18O5/c1-19(2,22)18-7-11-3-10-6-15(23-16(10)9-17(11)24-18)12-4-13(20)8-14(21)5-12/h3-6,8-9,18,20-22H,7H2,1-2H3 |
| Standard InChI Key | HMTMYIWMPJSCAZ-UHFFFAOYSA-N |
| Isomeric SMILES | CC(C)([C@H]1CC2=C(O1)C=C3C(=C2)C=C(O3)C4=CC(=CC(=C4)O)O)O |
| SMILES | CC(C)(C1CC2=C(O1)C=C3C(=C2)C=C(O3)C4=CC(=CC(=C4)O)O)O |
| Canonical SMILES | CC(C)(C1CC2=C(O1)C=C3C(=C2)C=C(O3)C4=CC(=CC(=C4)O)O)O |
| Appearance | Powder |
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